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Compound of Interest

Compound Name: Diethoxymethylsilane

Cat. No.: B037029 Get Quote

In the realm of organic synthesis, the selection of an appropriate reducing agent is paramount

to achieving desired chemical transformations with high efficiency and selectivity. Among the

various classes of reducing agents, organosilanes have emerged as versatile and mild

reagents. This guide provides a detailed comparative study of two prominent silane-based

reducing agents: Diethoxymethylsilane (DEMS) and Polymethylhydrosiloxane (PMHS). This

analysis is intended for researchers, scientists, and professionals in drug development, offering

objective comparisons supported by experimental data to aid in reagent selection.

Physicochemical Properties
A fundamental understanding of the physical and chemical properties of DEMS and PMHS is

crucial for their effective application and safe handling in a laboratory setting. The following

table summarizes their key properties.
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Property
Diethoxymethylsilane
(DEMS)

Polymethylhydrosiloxane
(PMHS)

Molecular Formula C5H14O2Si[1] [CH3(H)SiO]n[2]

Molar Mass 134.25 g/mol [1] Variable[2]

Appearance Colorless clear liquid[1][3]
Clear, colorless to pale yellow

viscous liquid[4]

Density 0.838 g/mL at 20 °C[1][3] 0.98–1.02 g/cm³ at 25°C[4]

Boiling Point 94-95 °C[1][3] >200°C (decomposes)[4]

Solubility

Miscible with water, THF,

acetonitrile, dichloromethane,

toluene. Insoluble in diethyl

ether and hexane.[1][3]

Insoluble in water; soluble in

hydrocarbons, ethers, and

chlorinated solvents.[4]

Performance as Reducing Agents
The efficacy of DEMS and PMHS as reducing agents is highly dependent on the substrate,

catalyst, and reaction conditions. This section compares their performance in several key

organic transformations.

Reduction of Carbonyl Compounds
Both DEMS and PMHS are effective in the reduction of aldehydes and ketones to their

corresponding alcohols.

Diethoxymethylsilane (DEMS): DEMS is often used in asymmetric hydrosilylation of

ketones, particularly in the presence of chiral zinc-diamine complexes, yielding secondary

alcohols with high enantioselectivity.[5] It has been shown to be a successful reductant in

these systems where PMHS might be less effective.[5]

Polymethylhydrosiloxane (PMHS): PMHS is a widely used, inexpensive, and stable reducing

agent for the reduction of a broad range of carbonyl compounds, including aldehydes,

ketones, and even esters.[6] It is often used with catalysts like zinc, tin, or copper

compounds.[7] In some cases, PMHS shows higher reactivity compared to other silanes like
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triethylsilane and phenylsilane.[8] For instance, in the deoxygenation of aromatic ketones

and aldehydes over Pd/C, PMHS was found to be more effective than other silanes.[9]

Reductive Amination
Reductive amination is a crucial reaction for the synthesis of amines.

Diethoxymethylsilane (DEMS): While less commonly cited for this specific transformation in

the provided context, its utility in carbonyl reductions suggests its potential applicability.

Polymethylhydrosiloxane (PMHS): PMHS is used in the reductive amination of carbonyl

compounds. For example, it can be used with a tin(II) chloride catalyst for the

chemoselective reductive amination of various carbonyl compounds with aromatic amines.[6]

However, in some systems, like the dibutyltin dichloride-catalyzed reductive amination,

PMHS was found to produce an insoluble precipitate, with phenylsilane being the preferred

reductant.[10]

Hydrosilylation of Alkenes
The addition of a Si-H bond across a C=C double bond is a key application for silanes.

Diethoxymethylsilane (DEMS): DEMS is used as a reagent in the hydrosilylation of

alkenes.[3]

Polymethylhydrosiloxane (PMHS): PMHS, in conjunction with palladium catalysts, can be

used for the reduction of C=C bonds in enones and α,β-unsaturated esters.[8] It has been

shown to be more efficient than triethylsilane in certain reductive cyclization reactions of α,ω-

enynes.[8]

Experimental Data Comparison
The following tables summarize quantitative data from various studies to provide a direct

comparison of DEMS and PMHS in specific reactions.

Table 1: Asymmetric Reduction of Acetophenone Derivatives
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Substrate
Reducing
Agent

Catalyst
System

Yield (%)
Enantiomeric
Excess (ee, %)

Acetophenone DEMS Zn-(R,R)-L51 High High

Acetophenone PMHS CuCl / (S)-L4 Excellent High

Acetophenone PMHS
Rh(I)-chiral

diamine
97 91

(Data compiled from references[5])

Table 2: Deoxygenation of 4-methoxyacetophenone

Reducing Agent Catalyst Solvent
Yield of
Deoxygenated
Product (%)

PMHS Pd/C Methanol High

Trimethoxysilane Pd/C Methanol Lower

Tetramethyldisiloxane Pd/C Methanol Lower

Triethylsilane Pd/C Methanol Lower

Phenylsilane Pd/C Methanol Lowest

(Data compiled from reference[9])

Experimental Protocols
Below are generalized experimental protocols for the reduction of a ketone using either DEMS

or PMHS. These should be adapted based on the specific substrate and catalyst system.

General Protocol for Ketone Reduction:

Inert Atmosphere: To a flame-dried reaction flask, add the ketone substrate and the

appropriate catalyst under an inert atmosphere (e.g., nitrogen or argon).
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Solvent Addition: Add the anhydrous solvent via syringe.

Cooling (if necessary): Cool the reaction mixture to the desired temperature (e.g., 0 °C or

room temperature).

Silane Addition: Add Diethoxymethylsilane or Polymethylhydrosiloxane dropwise to the

stirred solution.

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or

gas chromatography (GC).

Quenching: Upon completion, quench the reaction by the slow addition of an appropriate

quenching agent (e.g., aqueous HCl or a saturated solution of sodium bicarbonate).

Work-up: Extract the product with a suitable organic solvent. Wash the combined organic

layers with brine, dry over an anhydrous salt (e.g., Na2SO4 or MgSO4), and filter.

Purification: Concentrate the filtrate under reduced pressure and purify the crude product by

column chromatography or distillation.

Safety and Handling
Both DEMS and PMHS require careful handling due to their reactivity and potential hazards.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b037029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect
Diethoxymethylsilane
(DEMS)

Polymethylhydrosiloxane
(PMHS)

Flammability

Highly flammable liquid and

vapor.[11][12] Keep away from

heat, sparks, and open flames.

[11][13]

Combustible.

Health Hazards

Causes skin and serious eye

irritation. May cause

respiratory irritation.[11]

May cause mild skin and eye

irritation.

Handling Precautions

Handle under an inert

atmosphere.[13] Avoid contact

with skin and eyes.[11] Use in

a well-ventilated area.[12]

Use in a well-ventilated area.

Avoid contact with skin and

eyes.

Storage

Store in a cool, dry, well-

ventilated place in a tightly

closed container.[11][13]

Moisture sensitive.[11]

Store in a cool, dry place.

Stable for long periods.[6]

Mandatory Visualizations
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General Experimental Workflow for Silane Reduction

Substrate & Catalyst

Reaction Mixture
(Inert Atmosphere)

Anhydrous Solvent

Add Silane
(DEMS or PMHS)

Monitor Reaction
(TLC/GC)

Quench Reaction

Aqueous Work-up
& Extraction

Purification

Isolated Product

Click to download full resolution via product page

Caption: A typical experimental workflow for a reduction reaction using a silane reducing agent.
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Decision Matrix for Choosing Between DEMS and PMHS

Select Reducing Agent

Cost a Major Factor?

Asymmetric Reduction Required?

No

Consider PMHS

Yes

Consider DEMS

Yes Large Scale Reaction?

No

No Yes
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Caption: A flowchart to aid in the selection between DEMS and PMHS based on key reaction

parameters.
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Simplified Mechanism of Ketone Hydrosilylation

R2C=O + [M]-H

Intermediate Complex

Coordination

R2CH-O-[M]

Hydride Transfer

R'3SiH

R2CH-OSiR'3

Silylation

R2CH-OH

Hydrolysis

Click to download full resolution via product page

Caption: A simplified representation of a metal-catalyzed hydrosilylation of a ketone.

Conclusion
Both Diethoxymethylsilane and Polymethylhydrosiloxane are valuable reducing agents in

organic synthesis, each with its own set of advantages and disadvantages.

Diethoxymethylsilane (DEMS) is a suitable choice for specific applications, such as certain

asymmetric reductions where high enantioselectivity is desired.[5] Its well-defined molecular

structure allows for more precise stoichiometric control. However, it is generally more

expensive than PMHS.
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Polymethylhydrosiloxane (PMHS) is a cost-effective, stable, and environmentally friendly

reducing agent, making it highly attractive for large-scale applications.[6][8] Its polymeric nature

and the formation of insoluble polysiloxane byproducts can simplify product work-up.[8] PMHS

has demonstrated broad applicability across a wide range of reductions.[6][14]

The ultimate choice between DEMS and PMHS will depend on the specific requirements of the

chemical transformation, including the nature of the substrate, the need for stereocontrol,

reaction scale, and economic considerations. This guide provides the foundational information

to make an informed decision for your research and development needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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